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Compound of Interest

Compound Name: SuU5408

Cat. No.: B8072259

This document provides essential safety, logistical, and disposal information for SU5408
(VEGFR2 Kinase Inhibitor 1), a potent, cell-permeable inhibitor of the VEGFR2 kinase.[1][2][3]

[4][5] Adherence to these guidelines is critical for ensuring laboratory safety and environmental
protection.

Chemical and Safety Data

The following table summarizes the key properties and hazard information for SU5408.
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Property

Data

Chemical Name

5-[(1,2-dihydro-2-ox0-3H-indol-3-
ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-

carboxylic acid, ethyl ester[5]

Synonyms

SU 5408, VEGFR2 Kinase Inhibitor 1[2][4][5][6]

CAS Number

15966-93-5[1][2][3][4][5][6][7]

Molecular Formula

C18H18N203[1][2][5]I6]I71[8]

Molecular Weight

310.35 g/mol [2][3][4][7]

Appearance

Yellow to orange crystalline solid[2]

GHS Hazard Statements

H302: Harmful if swallowed.[6] H410: Very toxic

to aquatic life with long lasting effects.[6]

GHS Precautionary Statements

P264: Wash skin thoroughly after handling.[6]
P270: Do not eat, drink or smoke when using
this product.[6] P273: Avoid release to the
environment.[6] P391: Collect spillage.[6] P501:
Dispose of contents/container to an approved

waste disposal plant.[6]

Storage Conditions

Powder: Store at -20°C for up to 3 years.[2][6] In
Solvent (DMSO): Store at -80°C for up to 2
years or -20°C for up to 1 year.[2][3][6] Aliquot to

avoid repeated freeze-thaw cycles.[4]

Operational Procedures for SU5408 Disposal

The proper disposal of SU5408, whether in solid form, dissolved in a solvent, or as

contaminated labware, is crucial due to its toxicity profile. The following step-by-step

procedures provide guidance for researchers and laboratory personnel.

Step 1: Personal Protective Equipment (PPE)

Before handling SU5408 in any form, ensure you are wearing the appropriate PPE to minimize

exposure risk.
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o Eye Protection: Wear safety goggles with side-shields.[6]
e Hand Protection: Use chemically resistant protective gloves.[6]
e Body Protection: Wear an impervious lab coat or clothing.[6]

o Respiratory Protection: If handling the powder outside of a certified chemical fume hood or if
aerosol formation is possible, use a suitable respirator.[6]

Step 2: Waste Segregation and Collection

Properly segregate SU5408 waste at the point of generation. Never mix it with general
laboratory or non-hazardous waste.

o Solid Waste:

o Collect unused or expired SU5408 powder in its original container or a clearly labeled,
sealed waste container.

o Place contaminated items such as weigh boats, pipette tips, and gloves into a designated,
sealed waste bag or container.

e Liquid Waste:

o Collect SU5408 solutions (e.g., in DMSO) in a dedicated, leak-proof, and clearly labeled
hazardous waste container.

o Do not pour SU5408 solutions down the drain, as it is very toxic to aquatic life.[6]
e Labeling:

o Clearly label all waste containers with "Hazardous Waste," "SU5408," and the relevant
hazard symbols (e.g., Harmful, Dangerous for the Environment).

Step 3: Managing Spills

In the event of a spill, act promptly to contain and clean the affected area while adhering to
safety precautions.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://dcchemicals.com/msds/MSDS_DC11268.html
https://dcchemicals.com/msds/MSDS_DC11268.html
https://dcchemicals.com/msds/MSDS_DC11268.html
https://dcchemicals.com/msds/MSDS_DC11268.html
https://www.benchchem.com/product/b8072259?utm_src=pdf-body
https://www.benchchem.com/product/b8072259?utm_src=pdf-body
https://www.benchchem.com/product/b8072259?utm_src=pdf-body
https://www.benchchem.com/product/b8072259?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC11268.html
https://www.benchchem.com/product/b8072259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8072259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area. Ensure
the area is well-ventilated, preferably within a chemical fume hood.[6]

o Contain the Spill: Prevent further spread or leakage. For liquid spills, use an absorbent, inert
material such as diatomite or universal binders.[6] Keep the product away from drains and
water courses.[6]

o Clean-Up:

o Carefully sweep or scoop up the solid material or the absorbent material used for liquid
spills. Avoid creating dust.[6]

o Place the collected material into a designated hazardous waste container.
o Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.[6]

» Dispose of Cleaning Materials: All materials used for cleanup (e.g., absorbent pads, wipes,
gloves) must be disposed of as hazardous waste.

Step 4: Final Disposal

The final disposal of SU5408 waste must be handled by a licensed and approved waste
disposal facility.

o Consult Regulations: Disposal must be conducted in accordance with all prevailing country,
federal, state, and local regulations.[6]

e Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to schedule a pickup for the hazardous waste.

o Documentation: Maintain records of waste generation and disposal as required by your
institution and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of
SuU5408.
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SU5408 Disposal Workflow
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Caption: Logical workflow for the safe disposal of SU5408.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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